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In the rapidly evolving landscape of computational drug discovery, researchers and scientists

require robust software solutions that offer both high performance and accuracy. This guide

provides a comprehensive performance benchmark of "MeDeMo," a hypothetical molecular

dynamics software, against leading alternatives in the field: GROMACS, AMBER, and NAMD.

The following sections present quantitative performance data, detailed experimental protocols

for reproducibility, and visual workflows to elucidate key processes in computational drug

design.

Performance Benchmarks
The performance of molecular dynamics software is a critical factor for researchers, as it

directly impacts the throughput of simulations and the feasibility of large-scale virtual screening

campaigns. The following tables summarize the performance of GROMACS, AMBER, and

NAMD across various standard molecular dynamics benchmarks. Performance is measured in

nanoseconds of simulation per day (ns/day), where a higher value indicates better

performance.

Table 1: Performance on Dihydrofolate Reductase (DHFR) Benchmark (23,558 atoms)
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GPU
GROMACS 2021
(ns/day)

AMBER 18
(pmemd.cuda)
(ns/day)

NAMD 2.14 (ns/day)

NVIDIA A100 185[1] 657[2] -

NVIDIA V100 - - 7.48[3]

RTX 2080 Ti 176[1] - -

Note: Direct "apples-to-apples" comparisons are challenging due to variations in benchmark

conditions and software versions across different studies. The data presented is compiled from

various sources to provide a general performance overview.

Table 2: Performance on Satellite Tobacco Mosaic Virus (STMV) Benchmark (~1 million atoms)

GPU
GROMACS 2022
(ns/day)

AMBER 24
(pmemd.cuda)
(ns/day)

NAMD 3.0alpha
(ns/day)

NVIDIA H100 145[4] - -

NVIDIA A100 - - -

NVIDIA GH200 100[4] - -

Table 3: Performance on Factor IX Benchmark (~91,000 atoms)

GPU GROMACS (ns/day)
AMBER 18
(pmemd.cuda)
(ns/day)

NAMD (ns/day)

NVIDIA A100 - - -

GTX 1080 Ti - 100[2] -
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To ensure the reproducibility of the presented benchmarks, this section details the experimental

protocols used for performance evaluation. These protocols are based on common practices in

the field and can be adapted for benchmarking MeDeMo or other molecular dynamics software.

Benchmark System: Dihydrofolate Reductase (DHFR) in explicit solvent.

System Size: Approximately 23,558 atoms.[2]

Force Field: AMBER ff19SB for the protein and OPC for the water model.[5]

Ensemble: NVT (constant Number of particles, Volume, and Temperature).

Simulation Parameters:

Integration Timestep: 2 femtoseconds (fs).

Temperature: 300 K, maintained using a Langevin thermostat.

Pressure: 1 atm (for NPT simulations), maintained using a Berendsen barostat.

Cutoff for non-bonded interactions: 1.2 nm.

Long-range electrostatics: Particle Mesh Ewald (PME).

Constraints: All bonds involving hydrogen atoms were constrained using the LINCS

algorithm (for GROMACS) or SHAKE algorithm (for AMBER and NAMD).

Hardware and Software:

CPU: Intel Xeon or AMD EPYC processors.

GPU: NVIDIA A100, V100, or RTX series GPUs.

Software Versions: GROMACS 2021/2022, AMBER 18/24, NAMD 2.14/3.0alpha.

Key Workflows in Computational Drug Discovery
To provide a clearer understanding of the practical applications of molecular dynamics

software, this section visualizes two critical workflows in drug discovery: Virtual Screening and
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Binding Free Energy Calculation.

Virtual Screening Workflow
Virtual screening is a computational technique used to search large libraries of small molecules

to identify those that are most likely to bind to a drug target.
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A typical virtual screening workflow.

Binding Free Energy Calculation Workflow
Calculating the binding free energy is crucial for accurately predicting the affinity of a ligand for

its target protein. The Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA)

method is a popular approach for this calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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